Cas no 887623-93-0 (1-Benzyl-4-(5-chloro-1,2,4-thiadiazol-3-yl)-piperazine)

• Product Name: 1-Benzyl-4-(5-chloro-1,2,4-thiadiazol-3-yl)-piperazine
• CAS No: 887623-93-0
• MF: C₁₃H₁₅ClN₄S
• MW: 294.802999734879
• MDL: MFCD19981420
• CID: 1930017
• PubChem ID: 68776953
• Update Time: 2025-07-29

1-Benzyl-4-(5-chloro-1,2,4-thiadiazol-3-yl)-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(5-chloro-1,2,4-thiadiazol-3-yl)-4-(phenylmethyl)-
• 887623-93-0
• 3-(4-benzylpiperazin-1-yl)-5-chloro-1,2,4-thiadiazole
• SCHEMBL3763284
• 1-(5-Chloro-1,2,4-thiadiazol-3-yl)-4-(phenylmethyl)piperazine
• 1-Benzyl-4-(5-chloro-[1,2,4]thiadiazol-3-yl)-piperazine
• DTXSID201181641
• 1-benzyl-4-(5-chloro-1,2,4-thiadiazol-3-yl)piperazine
• 1-Benzyl-4-(5-chloro-[1,2,4]-thiadiazol-3-yl)-piperazine
• MFCD19981420
• ORRTWWAKVGSKEO-UHFFFAOYSA-N
• 1-Benzyl-4-(5-chloro-1,2,4-thiadiazol-3-yl)-piperazine

• MDL： MFCD19981420
• Inchi： 1S/C13H15ClN4S/c14-12-15-13(16-19-12)18-8-6-17(7-9-18)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： ORRTWWAKVGSKEO-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NS1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 294.0705954Da
• Monoisotopic Mass: 294.0705954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.5Ų